Cas no 20417-61-2 (ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE)

ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE is a versatile cyclopropane derivative featuring both an ester and an aldehyde functional group. This bifunctional compound is valuable in organic synthesis, particularly in the construction of complex cyclic frameworks and chiral intermediates. The presence of the formyl group allows for further derivatization through condensation or nucleophilic addition reactions, while the ester moiety offers flexibility for hydrolysis or reduction. Its cyclopropane ring contributes to steric constraint, making it useful in stereoselective transformations. The compound is commonly employed in pharmaceutical and agrochemical research for the development of bioactive molecules. Proper handling under inert conditions is recommended due to the reactivity of the aldehyde group.
ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE structure
20417-61-2 structure
Product Name:ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE
CAS No:20417-61-2
MF:C7H10O3
MW:142.152502536774
MDL:MFCD00001285
CID:288110
PubChem ID:24849667
Update Time:2025-10-29

ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • Cyclopropanecarboxylicacid, 2-formyl-, ethyl ester
    • ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE
    • Ethyl 2-formyl-1-cyclopropanecarboxylate, predominantly trans
    • ethyl 2-formylcyclopropane-1-carboxylate
    • Ethyl 2-formylcyclopropanecarboxylate
    • 2-formyl-cyclopropanecarboxylic ethyl ester
    • ethyl 2-formyl-1-cyclopropane-carboxylate
    • Ethyl-2-Formyl-1-Cyclopropanecarboxylate
    • Cyclopropanecarboxylic acid, 2-formyl-, ethyl ester
    • AK159087
    • MDWXTLNIZCHBJE-UHFFFAOYSA-N
    • FCH1115078
    • ethyl 2-formyl-1-cyclopropane carbo
    • MDL： MFCD00001285
    • Inchi： 1S/C7H10O3/c1-2-10-7(9)6-3-5(6)4-8/h4-6H,2-3H2,1H3
    • InChI Key： MDWXTLNIZCHBJE-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1CC1C=O)=O

Computed Properties

  • Exact Mass: 142.06300
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.1
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.074 g/mL at 25 °C(lit.)
  • Boiling Point: 60-65 °C/0.6 mmHg(lit.)
  • Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
  • Refractive Index: n20/D 1.452(lit.)
  • PSA: 43.37000
  • LogP: 0.38450
  • Solubility: Not determined

ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE Security Information

ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

ETHYL 2-FORMYL-1-CYCLOPROPANECARBOXYLATE Pricemore >>

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